![molecular formula C17H14FN5OS B2758986 2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(1H-indazol-6-yl)acetamide CAS No. 1421475-59-3](/img/structure/B2758986.png)
2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(1H-indazol-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(1H-indazol-6-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as FL118 and is a small molecule drug candidate that has shown promising results in preclinical studies. The purpose of
Scientific Research Applications
Antimicrobial Applications
Research on derivatives of benzothiazole, which are structurally similar to 2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(1H-indazol-6-yl)acetamide, has shown promising antimicrobial properties. For example, substituted N-(benzo[d]thiazol-2-yl) derivatives were synthesized and evaluated for their antimicrobial activity. These compounds demonstrated good to moderate activity against selected bacterial and fungal strains, highlighting their potential in addressing antimicrobial resistance, a major global health problem (Anuse et al., 2019).
Anticancer Activity
Fluoro-substituted benzothiazoles have been studied for their anticancer potential. A study on novel fluoro substituted Benzo[b]pyran compounds, which share structural features with benzothiazoles, revealed anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations, suggesting a promising avenue for the development of new anticancer drugs (Hammam et al., 2005). Furthermore, fluorinated 2-(4-aminophenyl)benzothiazoles were synthesized and showed potent cytotoxicity in vitro against sensitive human breast cancer cell lines, illustrating the importance of fluorine atoms in enhancing the antitumor properties of benzothiazole derivatives (Hutchinson et al., 2001).
Local Anesthetic Activities
Derivatives of 2-aminothiazole and 2-aminothiadiazole, which are related to the chemical structure of interest, have been synthesized and evaluated for their local anesthetic activity using the rat sciatic nerve model. These studies contribute to the understanding of how modifications in the benzothiazole structure can influence pharmacological properties (Badiger et al., 2012).
Mechanism of Action
Mode of Action
It is known that the compound has been synthesized by linking aromatic imidazole units into 2-(benzo[d]thiazol-2-yl)phenol (btz-oh) via suzuki-miyaura cross-coupling reaction
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown. It has been observed that the compound exhibits luminescent properties, with a significant blue shift and enhanced emission observed after coordination with difluoroboron . This suggests that the compound could potentially be used in applications such as organic light-emitting diodes (OLEDs).
Action Environment
The influence of environmental factors on the compound’s action, efficacy, and stability is an area of active research. Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s behavior. For instance, it has been noted that the compound exhibits good thermal and electrochemical stability .
properties
IUPAC Name |
2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]-N-(1H-indazol-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN5OS/c1-23(17-21-16-12(18)3-2-4-14(16)25-17)9-15(24)20-11-6-5-10-8-19-22-13(10)7-11/h2-8H,9H2,1H3,(H,19,22)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFWODTHZUXNQBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)NC1=CC2=C(C=C1)C=NN2)C3=NC4=C(C=CC=C4S3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(1H-indazol-6-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.